Cas no 2764731-05-5 (2-Fluoro-3-(methoxymethoxy)-1-methyl-4-(trifluoromethyl)benzene)

• Product Name: 2-Fluoro-3-(methoxymethoxy)-1-methyl-4-(trifluoromethyl)benzene
• CAS No: 2764731-05-5
• MF: C₁₀H₁₀F₄O₂
• MW: 238.178817272186
• CID: 6795515
• PubChem ID: 164893364
• Update Time: 2025-06-15

2-Fluoro-3-(methoxymethoxy)-1-methyl-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• MFCD34759245
• 2764731-05-5
• 2-Fluoro-3-(methoxymethoxy)-1-methyl-4-(trifluoromethyl)benzene

• Inchi： 1S/C10H10F4O2/c1-6-3-4-7(10(12,13)14)9(8(6)11)16-5-15-2/h3-4H,5H2,1-2H3
• InChI Key： LLCFSKJRFVPIDB-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(C(F)(F)F)=C1OCOC

Computed Properties

• Exact Mass: 238.06169221g/mol
• Monoisotopic Mass: 238.06169221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 18.5Ų

Additional information on 2-Fluoro-3-(methoxymethoxy)-1-methyl-4-(trifluoromethyl)benzene

2-Fluoro-3-(methoxymethoxy)-1-methyl-4-(trifluoromethyl)benzene: A Multifunctional Scaffold for Advanced Pharmaceutical and Material Applications

2-Fluoro-3-(methoxymethoxy)-1-methyl-4-(trifluoromethyl)benzene, with the CAS number 2764731-05-5, represents a novel aromatic compound characterized by its unique combination of fluorinated, methoxy, and trifluoromethyl substituents. This molecule has garnered significant attention in recent years due to its potential applications in pharmaceutical research, material science, and chemical synthesis. The strategic placement of functional groups, including the 2-fluoro and 4-trifluoromethyl moieties, along with the 3-(methoxymethoxy) and 1-methyl substituents, creates a versatile platform for modulating physicochemical properties and biological activity.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery, particularly for their enhanced metabolic stability and improved drug-likeness profiles. The trifluoromethyl group, a common feature in modern pharmaceuticals, contributes to increased hydrophobicity and metabolic resistance, while the methoxymethoxy substituent introduces polar functionalities that may influence molecular interactions with biological targets. The 2-fluoro position further modifies the electronic distribution of the aromatic ring, potentially enhancing reactivity or binding affinity to specific receptors.

The 1-methyl group in this molecule adds steric and electronic effects that could modulate the overall molecular shape and charge distribution. These structural features collectively suggest that 2-Fluoro-3-(methoxymethoxy)-1-methyl-4-(trifluoromethyl)benzene may serve as a valuable building block for the development of new therapeutic agents or functional materials. In 2023, researchers published findings on the synthesis of similar fluorinated aromatics, emphasizing their potential as intermediates in the production of anti-inflammatory and antitumor compounds. The methoxymethoxy functionality, in particular, has been linked to improved solubility and bioavailability in preclinical studies.

Advancements in computational chemistry have further supported the exploration of 2-Fluoro-3-(methoxymethoxy)-1-methyl-4-(trifluoromethyl)benzene as a candidate for drug design. Molecular docking simulations have shown promising interactions with targets such as kinase enzymes and G-protein coupled receptors (GPCRs), which are critical in many disease pathways. The trifluoromethyl substituent, known for its ability to enhance lipophilicity, may improve the penetration of the molecule into cellular membranes, a key factor in drug efficacy. Additionally, the presence of multiple fluorine atoms could influence the molecule’s pharmacokinetic properties, such as oral bioavailability and metabolic stability.

In the field of material science, the fluorinated aromatic structure of this compound has attracted interest for its potential applications in polymer chemistry and surface engineering. The methoxymethoxy group, which can act as a spacer between functional groups, may enable the creation of hybrid materials with tailored properties. Recent work in 2024 has demonstrated the use of similar fluorinated aromatics as precursors for the synthesis of high-performance polymers with enhanced thermal and chemical resistance. These materials find applications in industries ranging from electronics to aerospace, where durability and stability under extreme conditions are critical.

The synthesis of 2-Fluoro-3-(methoxymethoxy)-1-methyl-4-(trifluoromethyl)benzene involves multi-step organic reactions that require precise control of reaction conditions and reagents. One of the key challenges in its preparation is the selective introduction of the trifluoromethyl group without affecting the other functional groups. Modern synthetic methods, including fluorination techniques and electrophilic substitution reactions, have been optimized to achieve this. The methoxymethoxy functionality is typically introduced through nucleophilic substitution or coupling reactions, which require careful selection of catalysts and solvents to ensure high yields and purity.

While the molecule itself is not a therapeutic agent, its derivatives have shown potential in various biological assays. For example, a 2023 study investigated the antiproliferative effects of fluorinated aromatic derivatives on cancer cell lines, with some compounds demonstrating significant inhibitory activity. The 2-fluoro and 4-trifluoromethyl groups were hypothesized to play a role in modulating the interaction with DNA or protein targets. Additionally, the methoxymethoxy substituent may contribute to the molecule’s ability to disrupt cellular signaling pathways, a common mechanism of action for many anticancer drugs.

From a safety perspective, the handling of 2-Fluoro-3-(methoxymethoxy)-1-methyl-4-(trifluoromethyl)benzene requires adherence to standard chemical safety protocols. While the molecule itself is not classified as hazardous under current regulatory frameworks, its synthesis and use may involve reagents or conditions that require proper ventilation and personal protective equipment (PPE). Researchers working with fluorinated compounds should also be aware of the potential for environmental persistence and the need for responsible disposal practices.

In conclusion, 2-Fluoro-3-(methoxymethoxy)-1-methyl-4-(trifluoromethyl)benzene represents a promising scaffold for future research in pharmaceuticals and materials science. Its unique combination of fluorinated and polar functionalities makes it a valuable candidate for the development of new drugs, polymers, and functional materials. As research in this area continues to advance, the molecule’s potential applications are likely to expand, driven by innovations in synthetic chemistry and computational modeling.